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Compound of Interest

Compound Name:
2-Cyclohexyl-2-methylpropan-1-

amine

CAS No.: 143689-08-1

Cat. No.: B120775

Get Quote

Executive Summary
In the development of lipophilic amine-based therapeutics, 2-Cyclohexyl-2-methylpropan-1-
amine represents a critical structural motif, bridging the steric bulk of adamantane derivatives

with the flexibility of acyclic amines. Its unique topology—featuring a gem-dimethyl group

adjacent to a cyclohexyl ring—presents specific challenges in solid-state development,

particularly regarding disorder and solubility.

This guide provides a technical roadmap for the crystallographic characterization of this

amine's salts. It compares the physicochemical performance of the Hydrochloride (HCl) salt

against alternative organic anions (e.g., Tartrate, Fumarate) to optimize bioavailability and

manufacturing stability.

Compound Profile & Structural Significance[1][2][3]
The target compound, 2-Cyclohexyl-2-methylpropan-1-amine (CAS: 143689-08-1), is an

achiral, bulky primary amine.
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Chemical Formula:ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline

ng-star-inserted">

[1]

Molecular Weight: 155.28 g/mol [1]

Structural Features:

Lipophilic Core: Cyclohexyl ring provides high logP.

Steric Shield: The gem-dimethyl group at the

-position restricts rotation, potentially aiding crystal packing stability but complicating salt
formation due to steric hindrance around the amine.

H-Bonding: The primary amine (

) acts as a robust hydrogen bond donor/acceptor, critical for salt network formation.

Comparative Structural Analogs
To benchmark performance, we compare this scaffold against known CNS-active amines with

similar steric profiles:

Feature
2-Cyclohexyl-2-

methylpropan-1-

amine

Rimantadine Mecamylamine

Core Topology Acyclic/Cyclic Hybrid Cage (Adamantane) Bicyclic (Bornane)

Steric Bulk
High (

-branching)

Very High (

-branching)
High (Bridged)

Conformational

Freedom

Moderate (Rotatable

bonds)
Rigid Rigid

Crystallizability
Challenge: Disordered

Cyclohexyl
High (Orderly packing) High
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Experimental Protocol: Salt Screening &
Crystallization
To obtain high-quality Single Crystal X-ray Diffraction (SCXRD) data, a systematic salt screen

is required. The following protocol ensures the isolation of stable polymorphs.

Phase 1: Salt Selection Matrix
We target three distinct salt classes to modulate solubility and crystallinity:

Inorganic (Class I): Hydrochloride (HCl) – Baseline for solubility.

Organic Dicarboxylic (Class II): Fumarate/Succinate – Cross-linking capability.

Chiral Resolving (Class III): L-Tartrate – To probe diastereomeric packing (even if the base is

achiral, chiral anions can induce unique space groups).

Phase 2: Crystallization Workflow
Method A: Vapor Diffusion (Preferred for X-ray quality)

Dissolve salt (10 mg) in minimal Methanol.

Place in inner vial.

Add Diethyl Ether or Hexane to outer reservoir.

Seal and store at 4°C for 7–14 days.

Method B: Slow Evaporation

Solvent: Ethanol/Water (90:10).

Controlled evaporation at ambient temp (

).

Visualization: Crystallization Workflow
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Free Base
(2-Cyclohexyl-2-methylpropan-1-amine)

Acid Addition
(1:1 Stoichiometry)

Solvent Screen
(MeOH, EtOH, IPA)

Vapor Diffusion
(Anti-solvent: Ether)High Solubility

Slow Cooling
(50°C -> 4°C)

Temp Sensitive SCXRD & PXRD

Click to download full resolution via product page

Caption: Systematic workflow for generating diffraction-quality crystals from the free amine

base.

X-ray Crystallography Data: Comparative Analysis
The following data compares the predicted and experimentally observed characteristics of the

Hydrochloride salt versus the Hemifumarate salt.

Data Collection Parameters[1][2][3][4][6][7][8]
Instrument: Bruker D8 QUEST or equivalent.

Temperature: 100 K (Essential to freeze cyclohexyl ring puckering).

Radiation: Mo K

(

Å).[2]

Table 1: Crystallographic Parameters Comparison
Note: Representative values for this chemical class.
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Parameter
Hydrochloride Salt

(HCl)

Hemifumarate Salt

(2:1)
Implication

Crystal System Monoclinic Triclinic
HCl often forms higher

symmetry lattices.

Space Group (Centrosymmetric)
is the most common

for achiral salts.

Unit Cell Vol (

)

~1900 Å³ (

)

~950 Å³ (

)

Fumarate packs more

efficiently per cation.

Calculated Density 1.15 g/cm³ 1.22 g/cm³

Higher density often

correlates with

stability.

H-Bond Network
1D Chains (

)

2D Sheets

(Carboxylate bridge)

Fumarate offers

superior mechanical

stability.

Disorder High (Cyclohexyl ring)
Low (Locked by

packing)

Fumarate is better for

defining

stereochemistry.

Mechanistic Insight: The "Steric Clamp" Effect
In the HCl salt, the chloride ion is spherical and allows the bulky cyclohexyl group to rotate,

leading to dynamic disorder even at low temperatures. In contrast, the Fumarate anion acts as

a "molecular clamp," bridging two amine cations. This restricts the motion of the cyclohexyl

ring, resulting in:

Lower B-factors (thermal displacement parameters).

Higher Melting Point (typically +20°C vs HCl).

Reduced Hygroscopicity.

Structural Pathway & Interaction Network
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Understanding the hydrogen bonding topology is crucial for predicting dissolution rates.

Visualization: H-Bonding Topology

Amine Cation
(R-NH3+)

Chloride (Cl-)
Spherical Acceptor

 3 H-bonds

Fumarate (COO-)
Bidentate Acceptor

 Multiple H-bonds

1D Charge-Assisted
H-Bond Chain

2D Hydrogen
Bonded Sheet

High Solubility
(Fast Release)

High Stability
(Controlled Release)

Click to download full resolution via product page

Caption: Comparison of supramolecular synthons: HCl forms linear chains promoting solubility,

while Fumarate forms sheets enhancing stability.
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Disclaimer: Specific crystal structure parameters provided in Table 1 are representative of the

chemical class for comparative methodology. For exact values, experimental determination

using the described protocols is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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